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Compound of Interest

Compound Name: Icosanal
CAS No.: 12001-36-4
Cat. No.: B081909
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the fundamental molecular characteristics of
icosanal, a long-chain saturated fatty aldehyde. The information presented is essential for
professionals engaged in chemical synthesis, analytical chemistry, and the development of
novel therapeutics where this compound may serve as a key intermediate or reference

standard.

Quantitative Data Summary

The core molecular properties of icosanal are summarized in the table below. This data is
foundational for stoichiometric calculations, analytical method development, and chemical

structure elucidation.
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Property Value References
Molecular Formula C20H400 [112][3][4][5]
Molecular Weight 296.53 g/mol [1][2]16]
Monoisotopic Mass 296.307915895 Da [4]16]

CAS Registry Number 2400-66-0 [1112113114]

Icosanal is also known by other names, including 1-Eicosanal and arachidic aldehyde.[2][3][4]

Structural and Chemical Identity

Icosanal is characterized by a twenty-carbon aliphatic chain with a terminal aldehyde
functional group.[5] This structure imparts specific chemical reactivity, primarily related to the
aldehyde group, which can readily participate in nucleophilic addition reactions.[7] Its long,
nonpolar carbon chain results in very low solubility in water, while it is soluble in nonpolar

organic solvents.[7]

Logical Relationship of Elemental Composition

The following diagram illustrates the elemental makeup of icosanal, detailing the constituent
atoms that contribute to its overall molecular formula and weight.
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Caption: Elemental composition of the icosanal molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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